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Compound of Interest

Ethyl 2-methylthiazole-5-
Compound Name:
carboxylate

Cat. No.: B1316469

An In-depth Technical Guide on Ethyl 2-methylthiazole-5-carboxylate

This technical guide provides a comprehensive overview of the core properties, synthesis, and
potential applications of Ethyl 2-methylthiazole-5-carboxylate, targeted at researchers,
scientists, and professionals in drug development.

Core Properties

Ethyl 2-methylthiazole-5-carboxylate is a heterocyclic compound belonging to the thiazole
class. Its fundamental properties are summarized below.

Physicochemical Properties

The key physical and chemical identifiers for Ethyl 2-methylthiazole-5-carboxylate are
presented in Table 1.
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Property Value Source
Molecular Formula C7HsNO:2S [1112]
Molecular Weight 171.22 g/mol [1]12]
CAS Number 79836-78-5 [1]
Appearance Solid
Form Solid

Soluble in organic solvents

(e.g., ethanol,
Solubility dichloromethane); less soluble

in water. (Note: Data for the

related methyl ester)[3]

Storage Class

11 - Combustible Solids

Structural Identifiers

Structural representations and identifiers are crucial for database searches and chemical

informatics.

Identifier

Value

Source

SMILES String

0=C(OCC)C1=CN=C(C)S1

InChl

1S/C7HINO2S/c1-3-10-7(9)6-
4-8-5(2)11-6/h4H,3H2,1-2H3

InChl Key

ORCQTMZHDQSNOJ-
UHFFFAOYSA-N

Synthesis Protocols

The synthesis of thiazole derivatives is of significant interest. A practical one-pot procedure for

synthesizing 2-substituted-4-methylthiazole-5-carboxylates has been developed as an efficient

alternative to traditional two-step reactions.
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One-Pot Synthesis of Ethyl 2-amino-4-methylthiazole-5-
carboxylate

A facile one-pot synthesis method has been developed for ethyl 2-amino-4-methylthiazole-5-
carboxylate and its derivatives from commercially available materials.[4]

Materials:

Ethyl acetoacetate

N-bromosuccinimide (NBS)

Thiourea

Water

Tetrahydrofuran (THF)
Experimental Procedure:

» A mixture of ethyl acetoacetate (0.05 mol) in water (50.0 mL) and THF (20.0 mL) is cooled to
below 0°C.

* NBS (0.06 mol) is added to the mixture.

e The reaction mixture is stirred at room temperature for 2 hours. The disappearance of the
starting material is monitored by thin-layer chromatography (TLC).

e Thiourea (0.05 mol) is added to the mixture.
e The reaction mixture is heated to 80°C for 2 hours to yield the product.
This method is noted for its mild reaction conditions and good yields.[4]

A plausible mechanism for this one-pot reaction has been proposed.[4] The general workflow is
depicted below.
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Workflow for One-Pot Synthesis

Starting Materials

Ethyl Acetoacetate

NBS

Thiourea

Reaction Steps

Mix Ethyl Acetoacetate
in Water/THF at <0°C

y

Add NBS, stir at RT for

2h

Add Thiourea

<

Heat to 80°C for 2

h

Ethyl 2-amino-4-methylthiazole-
5-carboxylate Derivatives

Click to download full resolution via product page

Caption: Workflow for the one-pot synthesis of thiazole derivatives.
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Applications in Research and Drug Development

Thiazole ring systems are important structural motifs in medicinal chemistry.

e Drug Development: The 2-Amino-1,3-thiazole ring system is a scaffold used in the
development of drugs for treating allergies, hypertension, inflammation, schizophrenia, and
bacterial and HIV infections.[4]

¢ Antineoplastic Potential: Derivatives of ethyl 2-amino-4-methylthiazole-5-carboxylate have
demonstrated significant antileukemic activity against various human cells, indicating a
promising potential as antineoplastic agents.[4]

o Chemical Intermediate: This class of compounds serves as crucial building blocks in organic
synthesis for preparing biologically important and medicinally useful agents.[4] For instance,
a related compound, ethyl 2-bromothiazole-5-carboxylate, is a raw material for synthesizing
an effective anti-gout drug.[5]

Safety and Handling

Proper handling and storage are essential when working with this chemical.
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Hazard Information Details Source

Storage Class 11 - Combustible Solids

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious

GHS Hazard Statements o ] [6]
eye irritationH332: Harmful if
inhaledH335: May cause

respiratory irritation

P261, P264, P270, P271
P280, P301+P312

P302+P352, P304+P340,
P305+P351+P338, P312, 6][7]
P330, P332+P313,

P337+P313, P362
P403+P233, P405, P501

GHS Precautionary

Statements

The logical relationship for assessing the utility of this compound in a research context is
outlined below.

Research Utility Assessment Logic

Identify Core Properties
(Physicochemical, Structural)

'

Develop/Optimize
Synthesis Protocol

'

Evaluate Biological Activity Assess Safety Profile
(e.g., Antineoplastic) (GHS Hazards)

Application in Drug Development
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Caption: Logical flow for evaluating a chemical compound for research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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